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Compound of Interest

Compound Name: 4-Amino-1-butanol

Cat. No.: B041920 Get Quote

For Immediate Reference by Laboratory and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Amino-1-butanol (CAS No. 13325-10-5). Adherence to these procedures is essential for

ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Amino-1-butanol is classified as a corrosive substance that can cause severe skin burns

and eye damage.[1][2][3][4] It is imperative to use appropriate personal protective equipment

(PPE) to minimize exposure.

Table 1: Personal Protective Equipment (PPE) for Handling 4-Amino-1-butanol
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Protection Type Recommended Equipment Justification

Eye/Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes that

can cause serious eye

damage.[1][2][5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), and a lab

coat or protective suit.

Prevents skin contact which

can lead to severe burns.[1][2]

[3]

Respiratory Protection

Use a NIOSH-approved

respirator with an appropriate

cartridge (e.g., for organic

vapors) if ventilation is

inadequate or for spill

response.[5]

Protects against inhalation of

vapors or mists.

Footwear Closed-toe shoes. Protects feet from spills.

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is crucial to prevent accidents and ensure the

integrity of the chemical.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[3]

Avoid direct contact with skin, eyes, and clothing.[2]

Do not breathe vapors or mists.[2][3]

Wash hands thoroughly after handling.[1][2]

Keep away from incompatible materials such as strong oxidizing agents and acids.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3]
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The storage area should be locked.[1][2][3]

Store away from sources of ignition.[2]

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is critical.

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek immediate medical attention.[1][3]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[1][3]

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek immediate medical attention.[1][3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1][3]

Spill: Evacuate the area. Wear appropriate PPE. Absorb the spill with an inert material (e.g.,

vermiculite, sand, or earth) and place it in a suitable container for disposal.[2]

Disposal Plan
Dispose of 4-Amino-1-butanol and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[1][2] Do not allow the chemical to

enter drains or waterways. Waste should be handled by a licensed professional waste disposal

service.

Workflow for Safe Handling of 4-Amino-1-butanol
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Workflow for Safe Handling of 4-Amino-1-butanol
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Caption: Logical workflow for the safe handling of 4-Amino-1-butanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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